Cas no 96021-99-7 (Carbamothioic acid,(5-phenylpentyl)-, S-propyl ester (9CI))
96021-99-7 structure
Product Name:Carbamothioic acid,(5-phenylpentyl)-, S-propyl ester (9CI)
CAS No:96021-99-7
MF:C15H23NOS
MW:265.414222955704
CID:816912
PubChem ID:178800
Update Time:2025-04-19
Carbamothioic acid,(5-phenylpentyl)-, S-propyl ester (9CI) Chemical and Physical Properties
Names and Identifiers
-
- Carbamothioic acid,(5-phenylpentyl)-, S-propyl ester (9CI)
- S-propyl N-(5-phenylpentyl)carbamothioate
- 96021-99-7
- Carbamothioic acid, (5-phenylpentyl)-, S-propyl ester
- DTXSID30242097
-
- Inchi: 1S/C15H23NOS/c1-2-13-18-15(17)16-12-8-4-7-11-14-9-5-3-6-10-14/h3,5-6,9-10H,2,4,7-8,11-13H2,1H3,(H,16,17)
- InChI Key: NXPHBCDDYFMKJD-UHFFFAOYSA-N
- SMILES: S(CCC)C(NCCCCCC1C=CC=CC=1)=O
Computed Properties
- Exact Mass: 265.15
- Monoisotopic Mass: 265.15
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 18
- Rotatable Bond Count: 9
- Complexity: 215
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.6
- Topological Polar Surface Area: 54.4Ų
Experimental Properties
- Density: 1.029±0.06 g/cm3 (20 ºC 760 Torr),
- Boiling Point: °Cat760mmHg
- Flash Point: °C
- Refractive Index: 1.531
- Solubility: Almost insoluble (0.011 g/l) (25 º C),
Carbamothioic acid,(5-phenylpentyl)-, S-propyl ester (9CI) Related Literature
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James D. Kirkham,Patrick M. Delaney,George J. Ellames,Eleanor C. Row,Joseph P. A. Harrity Chem. Commun., 2010,46, 5154-5156
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Huifang Yang,Haoran Guo,Peidong Fan,Xinpan Li,Wenlu Ren,Rui Song Nanoscale, 2020,12, 7024-7034
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Jianyao Huang,Dong Gao,Zhihui Chen,Weifeng Zhang Polym. Chem., 2021,12, 2471-2480
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5. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
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